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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960

For Immediate Release — Researchers, scientists, and drug development professionals
handling Tellurium-122 can ensure laboratory safety and regulatory compliance with these
essential disposal procedures. As Tellurium-122 is a stable, non-radioactive isotope of
tellurium, its disposal protocol aligns with that of elemental tellurium and its compounds, which
are classified as hazardous waste. Strict adherence to federal, state, and local regulations is
mandatory.

Immediate Safety and Handling

Before beginning any procedure involving Tellurium-122, it is crucial to be familiar with the
appropriate safety measures. Tellurium and its compounds can be toxic if inhaled or ingested.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: In case of dust or aerosol generation, a NIOSH-approved respirator
IS necessary.

Body Protection: A laboratory coat and appropriate protective clothing.

Engineering Controls:
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 All handling of Tellurium-122 should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.

o Eyewash stations and safety showers must be readily accessible.

Spill Management Protocol

In the event of a Tellurium-122 spill, immediate and appropriate action is critical to prevent
contamination and exposure.

Step-by-Step Spill Cleanup:

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the affected
area and restrict access.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
one.

» Personal Protective Equipment: Don the appropriate PPE before re-entering the spill area.

» Containment: For powdered forms, carefully cover the spill with a damp cloth or paper towel
to avoid generating dust.

o Collection: Gently sweep or scoop the spilled material into a designated, sealable waste
container. Avoid dry sweeping, which can create airborne dust. For liquid spills, use an
absorbent material to contain and collect the waste.

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating solution
and dispose of all cleaning materials as hazardous waste.

» Waste Disposal: The sealed container with the spilled material must be labeled as hazardous
waste and disposed of according to the procedures outlined below.

Quantitative Data Summary

The following table summarizes key quantitative exposure limits for tellurium. Adherence to
these limits is crucial for personnel safety.
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Parameter Value Issuing Organization

Permissible Exposure Limit

0.1 mg/m3 (8-hour TWA) OSHA
(PEL)
Threshold Limit Value (TLV) 0.1 mg/m3 (8-hour TWA) ACGIH
Immediately Dangerous to Life

25 mg/m3 NIOSH

or Health (IDLH)

Step-by-Step Disposal Procedure

The proper disposal of Tellurium-122 waste is a multi-step process that emphasizes
containment, labeling, and professional handling. Direct disposal into laboratory drains or
regular trash is strictly prohibited.[1]

o Waste Segregation:

o Segregate Tellurium-122 waste from other laboratory waste streams at the point of
generation.

o Maintain separate, clearly labeled containers for solid and liquid Tellurium-122 waste.
» Waste Containerization:

o Use robust, leak-proof containers that are compatible with tellurium compounds.

o Ensure containers are tightly sealed to prevent any release of contents.[2]
e Labeling:

o All waste containers must be clearly and accurately labeled as "Hazardous Waste:
Tellurium."

o The label should also include the date of accumulation and the specific contents of the
container.

e Storage:
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o Store sealed and labeled waste containers in a designated, secure, and well-ventilated
secondary containment area.

o This storage area should be away from incompatible materials such as strong oxidizing
agents, halogens, strong acids, and strong bases.[2]

o Professional Disposal:

o Tellurium-122 waste must be disposed of through a licensed and approved hazardous
waste disposal contractor.[3][4]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the waste. They will ensure that the disposal is carried out in
compliance with all relevant regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Tellurium-122 waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1777.pdf
https://www.benchchem.com/product/b082960?utm_src=pdf-body
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Te-MSDS.pdf
https://www.espimetals.com/index.php/msds/285-Tellurium
https://www.benchchem.com/product/b082960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

4 )

Waste Generation & Segregation

Tellurium-122 Waste Generated

!

Segregate into Solid and Liquid Waste Streams
- ~/

Contained at Source

Containmer*& Labeling

Place in Sealed, Compatible Containers

!

Label as 'Hazardous Waste: Tellurium' with Date and Contents

Na

/

Ready for Storage

Temporav/ Storage

Store in a Secure, Ventilated Secondary Containment Area

!

Ensure Separation from Incompatible Materials

Safe Storage Confirmed

-

~

Final Disposal

Contact Environmental Health & Safety (EHS) for Pickup

Disposal by a Licensed Hazardous Waste Contractor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b082960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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